Cas no 1246281-86-6 (tert-butyl 3-oxo-6-azabicyclo3.1.1heptane-6-carboxylate)

Technical Introduction: tert-Butyl 3-oxo-6-azabicyclo[3.1.1]heptane-6-carboxylate is a bicyclic carbamate derivative featuring a rigid azabicyclo[3.1.1]heptane scaffold with a ketone functionality at the 3-position. This compound is valued for its structural complexity, which serves as a versatile intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological and cardiovascular applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. Its constrained ring system offers stereochemical control, making it useful in asymmetric synthesis. The ketone moiety provides a reactive handle for further functionalization. This compound is typically employed in medicinal chemistry research for scaffold diversification and lead optimization.

tert-butyl 3-oxo-6-azabicyclo3.1.1heptane-6-carboxylate structure

1246281-86-6 structure

Product Name:tert-butyl 3-oxo-6-azabicyclo3.1.1heptane-6-carboxylate

CAS No:1246281-86-6

MF:C₁₁H₁₇NO₃

MW:211.257583379745

MDL:MFCD22571628

CID:2131963

PubChem ID:58338149

Update Time:2025-06-07

tert-butyl 3-oxo-6-azabicyclo3.1.1heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-oxo-6-azabicyclo[3.1.1]heptane-6-carboxylate
- 3-Oxo-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester
- tert-butyl 3-oxo-6-azabicyclo3.1.1heptane-6-carboxylate
- Tert-butyl 3-oxo-6-azabicyclo(3.1.1)heptane-6-carboxylate
- SCHEMBL2813407
- EN300-214978
- 1246281-86-6
- 6-Azabicyclo[3.1.1]heptane-6-carboxylic acid, 3-oxo-, 1,1-dimethylethyl ester
- 882-397-8
- tert-butyl 3-oxo-6-azabicyclo[3.1.1]heptane-6-
- WZB28186
- MXCNJPMLNRBZJB-UHFFFAOYSA-N
- SB21073
- PB35155
- DB-352918
- 6-Boc-3-oxo-6-azabicyclo[3.1.1]heptane
- MDL： MFCD22571628
- Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-7-4-8(12)6-9(13)5-7/h7-8H,4-6H2,1-3H3
- InChI Key： MXCNJPMLNRBZJB-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1C2CC(CC1C2)=O)=O

Computed Properties

Exact Mass: 211.12084340Da
Monoisotopic Mass: 211.12084340Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46.6Å²

tert-butyl 3-oxo-6-azabicyclo3.1.1heptane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1129704-100mg	3-Oxo-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester	1246281-86-6	95%	100mg	$780	2024-07-28
eNovation Chemicals LLC	Y1129704-250mg	3-Oxo-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester	1246281-86-6	95%	250mg	$1115	2024-07-28
eNovation Chemicals LLC	Y1129704-500mg	3-Oxo-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester	1246281-86-6	95%	500mg	$2105	2024-07-28
eNovation Chemicals LLC	Y1129704-1g	3-Oxo-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester	1246281-86-6	95%	1g	$3225	2024-07-28
eNovation Chemicals LLC	Y1129704-5g	3-Oxo-6-aza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester	1246281-86-6	95%	5g	$11115	2024-07-28
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Chemenu	CM414669-500mg	6-Boc-3-oxo-6-azabicyclo[3.1.1]heptane	1246281-86-6	95%+	500mg	$***	2023-04-03
Chemenu	CM414669-5g	6-Boc-3-oxo-6-azabicyclo[3.1.1]heptane	1246281-86-6	95%+	5g	$***	2023-04-03
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